Cas no 868662-64-0 (2-(trifluoromethyl)quinoline-6-carbonitrile)

2-(trifluoromethyl)quinoline-6-carbonitrile structure
868662-64-0 structure
Product Name:2-(trifluoromethyl)quinoline-6-carbonitrile
CAS No:868662-64-0
MF:C11H5F3N2
MW:222.166012525558
CID:1856881
PubChem ID:11715530
Update Time:2025-04-21

2-(trifluoromethyl)quinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethyl)quinoline-6-carbonitrile
    • 2-Trifluoromethylquinoline-6-carbonitrile
    • LogP
    • 2‐TRIFLUOROMETHYLQUINOLINE‐6‐CARBONITRILE
    • 868662-64-0
    • AKOS015945132
    • T50041
    • DTXSID80471052
    • PRWOBMOPXURCSM-UHFFFAOYSA-N
    • Inchi: 1S/C11H5F3N2/c12-11(13,14)10-4-2-8-5-7(6-15)1-3-9(8)16-10/h1-5H
    • InChI Key: PRWOBMOPXURCSM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C2C=C(C#N)C=CC2=N1)(F)F

Computed Properties

  • Exact Mass: 222.04048265Da
  • Monoisotopic Mass: 222.04048265Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Density: 1.396
  • Boiling Point: 306.195°C at 760 mmHg
  • Flash Point: 138.982°C
  • Refractive Index: 1.563
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